6-(Diethylaminomethyl)-2-naphthalenemethanol

• CAS RN: 1429441-33-7
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: [6-(diethylaminomethyl)naphthalen-2-yl]methanol
• InChI: InChI=1S/C16H21NO/c1-3-17(4-2)11-13-5-7-16-10-14(12-18)6-8-15(16)9-13/h5-10,18H,3-4,11-12H2,1-2H3
• InChI Key: CGMRABWPVQLCQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC2=C(C=C1)C=C(C=C2)CO

Description

6-(Diethylaminomethyl)-2-naphthalenemethanol is a useful research compound. Its molecular formula is C16H21NO and its molecular weight is 243.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Diethylaminomethyl)-2-naphthalenemethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Diethylaminomethyl)-2-naphthalenemethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 6-(diethylaminocarbonyl)-2- naphthalenecarboxylic acid (18 g, 66 mmol) in THF (200 ml) was slowly added to a refluxing suspension of lithium aluminium hydride (7.5 g, 199 mmol) in THF (500 ml). The mixture was refluxed for an hour, then cooled at room temperature and treated with a mixture of THF (25 ml) and water (3.5 ml), with 20% sodium hydroxide (8.5 ml) and finally with water (33 ml). The white solid was filtered off and the solvent was removed under reduced pressure. Crude was dissolved in diethyl ether (200 ml) and extracted with 1N HCl (3×100 ml). The aqueous solution was treated with 32% sodium hydroxide and extracted with diethyl ether (3×100 ml). The organic solution was dried over anhydrous sodium sulphate and the solvent was removed under reduced pressure yielding 12.7 g (79% yield) of pure 6-(diethylaminomethyl)-2-naphthalenemethanol as thick oil.